Cas no 1800399-19-2 (3-(2,6-Difluoropyridin-4-yl)-4-methylaniline)

• Product Name: 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline
• CAS No: 1800399-19-2
• MF: C₁₂H₁₀F₂N₂
• MW: 220.218009471893
• CID: 6156965
• PubChem ID: 90456237
• Update Time: 2025-08-05

3-(2,6-Difluoropyridin-4-yl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluoro-pyridin-4-yl)-4-methyl-phenylamine
• 3-(2,6-difluoropyridin-4-yl)-4-methylaniline
• AT23216
• MCHPYFPUJHBZMW-UHFFFAOYSA-N
• Benzenamine, 3-(2,6-difluoro-4-pyridinyl)-4-methyl-
• SCHEMBL16094239
• 1800399-19-2
• 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline

• Inchi： 1S/C12H10F2N2/c1-7-2-3-9(15)6-10(7)8-4-11(13)16-12(14)5-8/h2-6H,15H2,1H3
• InChI Key： MCHPYFPUJHBZMW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(N=1)F)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 220.08120465g/mol
• Monoisotopic Mass: 220.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline

Introduction to 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline (CAS No. 1800399-19-2)

3-(2,6-Difluoropyridin-4-yl)-4-methylaniline, with the CAS number 1800399-19-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,6-difluoropyridine moiety and a 4-methyl aniline group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable starting material for the synthesis of various bioactive compounds.

The chemical structure of 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline is particularly interesting due to the presence of the fluorine atoms on the pyridine ring. Fluorine atoms are known to influence the electronic properties of molecules, often enhancing their stability and modulating their biological activity. This makes 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline an attractive candidate for the development of novel drugs and therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into drug molecules can improve their pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. Additionally, fluorine atoms can alter the binding affinity and selectivity of drugs to their target proteins, leading to enhanced therapeutic efficacy and reduced side effects.

3-(2,6-Difluoropyridin-4-yl)-4-methylaniline has been explored in several studies for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of inhibitors for various enzymes and receptors. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-(2,6-difluoropyridin-4-yl)-4-methylaniline-based compounds as potent inhibitors of protein kinases. These inhibitors showed promising activity against cancer cell lines and demonstrated good selectivity over other kinases.

Beyond its use in kinase inhibition, 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular disorders. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-(2,6-difluoropyridin-4-yl)-4-methylaniline exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The versatility of 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline extends to its use in the development of imaging agents for diagnostic purposes. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their ability to label biomolecules with high specificity and sensitivity. A research group at the University of California reported the synthesis of a PET imaging agent based on 3-(2,6-difluoropyridin-4-yl)-4-methylaniline, which showed excellent uptake and retention in tumor tissues.

In addition to its applications in drug discovery and imaging, 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline has also been studied for its potential as a ligand for metal complexes. Metal complexes are widely used in catalysis and materials science due to their unique electronic and structural properties. A study published in Inorganic Chemistry explored the coordination chemistry of 3-(2,6-difluoropyridin-4-yl)-4-methylaniline with various transition metals. The resulting complexes exhibited interesting catalytic activity in C-H activation reactions and polymerization processes.

The synthesis of 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline typically involves multistep procedures that include functional group transformations and coupling reactions. One common synthetic route involves the reaction of 2,6-difluoroaniline with 4-bromomethylpyridine hydrobromide followed by deprotection steps to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches for preparing this compound.

In conclusion, 3-(2,6-Difluoropyridin-4-yl)-4-methylaniline (CAS No. 1800399-19-2) is a highly versatile organic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, imaging technology, and materials science. Its unique structural features and chemical properties make it an attractive starting material for the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.